Cas no 104817-05-2 (1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-)
104817-05-2 structure
Product Name:1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-
CAS No:104817-05-2
MF:C26H44O
MW:372.626968383789
CID:1145864
PubChem ID:13907562
Update Time:2025-04-20
1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-
- 3-hexadecyl-3-methyl-1,2-dihydroinden-5-ol
- 3-Hexadecyl-3-methyl-2,3-dihydro-1H-inden-5-ol
- 104817-05-2
- DTXSID20552298
-
- Inchi: 1S/C26H44O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-26(2)21-19-23-17-18-24(27)22-25(23)26/h17-18,22,27H,3-16,19-21H2,1-2H3
- InChI Key: XGQGYODWKZPCFP-UHFFFAOYSA-N
- SMILES: OC1C=CC2CCC(C)(C=2C=1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 372.33942
- Monoisotopic Mass: 372.339216023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 15
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 8.46750
1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
104817-05-2 (1H-Inden-5-ol, 3-hexadecyl-2,3-dihydro-3-methyl-) Related Products
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